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Compound of Interest

Compound Name:
7-METHOXY-2,3-DIHYDRO-1H-

INDOLE

Cat. No.: B1368815 Get Quote

In the landscape of modern medicinal chemistry, the indole ring system stands out as a

"privileged structure," a recurring motif in numerous pharmaceuticals and bioactive natural

products.[1] The strategic modification of this core scaffold allows for the fine-tuning of

pharmacological activity. 7-Methoxy-2,3-dihydro-1H-indole, also known as 7-

methoxyindoline, represents a particularly valuable building block. Its unique combination of a

saturated heterocyclic ring, an aromatic system, and a strategically placed methoxy group

makes it a versatile intermediate for creating complex molecules.[2] The methoxy group, in

particular, can enhance solubility and reactivity, making it an attractive starting point for novel

drug candidates targeting a range of conditions, from neurological disorders to cancer.[2]

This guide, crafted from the perspective of a Senior Application Scientist, moves beyond a

simple data sheet. It provides a comprehensive analysis of the core physicochemical properties

of 7-methoxy-2,3-dihydro-1H-indole, explains the causality behind experimental choices for

its characterization, and offers robust, self-validating protocols for its evaluation. Our objective

is to equip researchers and drug development professionals with the foundational knowledge

and practical methodologies required to effectively utilize this potent scaffold in their discovery

programs.

Part 1: Molecular and Physicochemical Profile
The foundational step in evaluating any chemical entity is to establish its fundamental

molecular and physical characteristics. These properties govern its behavior in both chemical
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reactions and biological systems.

Chemical Structure and Identifiers
The structure of 7-methoxy-2,3-dihydro-1H-indole features a bicyclic system where a

benzene ring is fused to a pyrrolidine ring, with a methoxy group (-OCH₃) substituent at

position 7 of the aromatic ring.
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Preparation

Assay Execution

Analysis

Prepare 10 mM stock
solution in 100% DMSO

Dispense stock solution into
aqueous buffer (e.g., PBS) in a

96-well plate (1:100 dilution)

Shake plate for 2 hours
at room temperature

Centrifuge plate to pellet
precipitate

Transfer supernatant to
a new analysis plate

Quantify compound concentration
using LC-MS/MS or UV-Vis

spectroscopy against a
standard curve
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Therapeutic Targets

7-Methoxy-2,3-dihydro-1H-indole
(Core Scaffold)

Chemical Synthesis
(e.g., N-alkylation,

C-acylation)

Neurological Targets
(e.g., Receptors, Transporters)

Oncology Targets
(e.g., Kinases)

Inflammation Targets
(e.g., Enzymes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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